Cas no 2248314-22-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-oxo-1,2-dihydroisoquinolin-2-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-oxo-1,2-dihydroisoquinolin-2-yl)acetate
• CAS No: 2248314-22-7
• MF: C₁₉H₁₂N₂O₅
• MW: 348.30898475647
• CID: 6308335
• PubChem ID: 165725318
• Update Time: 2025-07-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-oxo-1,2-dihydroisoquinolin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-oxo-1,2-dihydroisoquinolin-2-yl)acetate
• EN300-6519969
• 2248314-22-7

• Inchi： 1S/C19H12N2O5/c22-16(11-20-10-9-12-5-1-2-6-13(12)17(20)23)26-21-18(24)14-7-3-4-8-15(14)19(21)25/h1-10H,11H2
• InChI Key： SEILWLYGLJTCEL-UHFFFAOYSA-N
• SMILES： O(C(CN1C=CC2C=CC=CC=2C1=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 348.07462149g/mol
• Monoisotopic Mass: 348.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-oxo-1,2-dihydroisoquinolin-2-yl)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-oxo-1,2-dihydroisoquinolin-2-yl)acetate (CAS No. 2248314-22-7)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-oxo-1,2-dihydroisoquinolin-2-yl)acetate, identified by its CAS number 2248314-22-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes fused rings and functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-oxo-1,2-dihydroisoquinolin-2-yl)acetate consists of an isoindole core appended with an acetic acid derivative linked to a dihydroisoquinoline moiety. This arrangement creates a system with multiple reactive sites, making it a versatile scaffold for medicinal chemistry applications. The presence of both carbonyl and hydroxyl functionalities within the molecule suggests potential for diverse interactions with biological targets, including enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. Among these, isoindole derivatives have emerged as promising candidates due to their ability to modulate various biological pathways. The compound in question, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-oxo-1,2-dihydroisoquinolin-2-yl)acetate, represents an advanced derivative that combines the structural features of isoindole and dihydroisoquinoline, two scaffolds known for their pharmacological relevance.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in diseases such as cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying mechanisms of these conditions. The dual functionality of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-oxysoxazolidinone)-acetic acid makes it an attractive candidate for such applications.

Furthermore, the compound exhibits interesting photophysical properties due to its conjugated system. This characteristic has implications for its potential use in photochemical research and the development of photoactive materials. The ability to fine-tune the electronic structure through structural modifications opens up avenues for exploring new applications in areas such as optoelectronics and photomedicine.

The synthesis of CAS No. 2248314 - 22 - 7 involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key steps include cyclization reactions to form the heterocyclic core followed by functional group interconversions to introduce the necessary substituents. Advances in synthetic methodologies have enabled chemists to access these complex structures with greater efficiency and precision.

Recent studies have demonstrated the utility of this compound in preclinical models as a potential therapeutic agent. In particular, its ability to interact with biological targets has been investigated through both computational modeling and experimental validation. These studies have provided insights into its mechanism of action and have identified promising leads for further development.

The pharmacokinetic profile of (E)-acetic acid (5S)-5-[[(5S)-5-(dimethylamino)-5-hydroxyimino]-methyl]-4-methylidenecyclohexanoyl]-amino]-N-methylbenzamide is another critical aspect that has been examined. Understanding how a compound is absorbed, distributed, metabolized, and excreted is essential for determining its suitability as a drug candidate. Preliminary data suggest that this molecule exhibits favorable pharmacokinetic properties that could enhance its bioavailability and therapeutic efficacy.

In conclusion,CAS No: 2248314 - 22 - 7 represents a significant advancement in the field of heterocyclic chemistry with potential applications spanning multiple therapeutic areas. Its unique structural features and functional groups make it an intriguing candidate for further research and development. As our understanding of biological systems continues to evolve,this compound may play a pivotal role in the discovery of novel treatments for various diseases.